Cas no 958443-30-6 (N-methyl-(4-phenyltetrahydropyran-4-yl)methylamine)

• Product Name: N-methyl-(4-phenyltetrahydropyran-4-yl)methylamine
• CAS No: 958443-30-6
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 1001675
• PubChem ID: 33589539
• Update Time: 2025-06-11

N-methyl-(4-phenyltetrahydropyran-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(4-phenyltetrahydro-2H-pyran-4-yl)methanamine
• 4-[(METHYLAMINO)METHYL]-4-PHENYLTETRAHYDRO-2H-PYRAN
• N-Methyl-(4-phenyltetrahydropyran-4-yl)methylamine
• N-Methyl-1-(4-phenyl-tetrahydropyran-4-yl)methanamine
• CS-0318955
• 958443-30-6
• N-methyl-1-(4-phenyltetrahydro-2H-pyran-4-yl)methylamine
• methyl[(4-phenyloxan-4-yl)methyl]amine
• FT-0715812
• AKOS011887756
• MFCD11841073
• MS-22645
• N-methyl-1-(4-phenyloxan-4-yl)methanamine
• SCHEMBL17789554
• DB-080352
• N-methyl-(4-phenyltetrahydropyran-4-yl)methylamine

• Inchi： 1S/C13H19NO/c1-14-11-13(7-9-15-10-8-13)12-5-3-2-4-6-12/h2-6,14H,7-11H2,1H3
• InChI Key： OHCOJCIAAGLEHJ-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC=CC=2)(CNC)CC1

Computed Properties

• Exact Mass: 205.14700
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 2.34510

Additional information on N-methyl-(4-phenyltetrahydropyran-4-yl)methylamine

N-methyl-(4-phenyltetrahydropyran-4-yl)methylamine: An Overview of a Versatile Compound

N-methyl-(4-phenyltetrahydropyran-4-yl)methylamine (CAS No. 958443-30-6) is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The structure of N-methyl-(4-phenyltetrahydropyran-4-yl)methylamine consists of a tetrahydropyran ring substituted with a phenyl group and an N-methylamino group. The combination of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for further investigation. The tetrahydropyran ring, known for its stability and conformational flexibility, provides a robust scaffold for the attachment of various substituents, while the phenyl group enhances the compound's hydrophobicity and aromatic character.

Recent studies have highlighted the pharmacological properties of N-methyl-(4-phenyltetrahydropyran-4-yl)methylamine. One notable area of research is its potential as a ligand for G protein-coupled receptors (GPCRs), which are key targets in drug discovery. GPCRs play crucial roles in numerous physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of N-methyl-(4-phenyltetrahydropyran-4-yl)methylamine to modulate these receptors could lead to the development of new treatments for conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

In addition to its interactions with GPCRs, N-methyl-(4-phenyltetrahydropyran-4-yl)methylamine has been explored for its anti-inflammatory properties. Inflammatory diseases, such as arthritis and inflammatory bowel disease (IBD), are characterized by chronic inflammation that can cause significant tissue damage and functional impairment. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as a therapeutic agent for managing inflammatory conditions.

The synthesis of N-methyl-(4-phenyltetrahydropyran-4-yl)methylamine involves a series of well-defined chemical reactions. One common approach is to start with a tetrahydropyran derivative and introduce the phenyl and N-methylamino groups through selective substitution reactions. The synthetic route can be optimized to achieve high yields and purity, making it suitable for large-scale production. This versatility in synthesis is crucial for ensuring that the compound can be readily available for further research and development.

From a toxicological perspective, preliminary studies have indicated that N-methyl-(4-phenyltetrahydropyran-4-yl)methylamine exhibits low toxicity at therapeutic concentrations. However, comprehensive safety assessments are ongoing to ensure its suitability for clinical use. These assessments include evaluating its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), as well as its potential for causing adverse effects.

In conclusion, N-methyl-(4-phenyltetrahydropyran-4-yl)methylamine (CAS No. 958443-30-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, positioning it as a valuable asset in the development of innovative treatments for various diseases.